4-Iodo-benzenesulfinic acid

• Molecular Formula: C6H5IO2S
• Molecular Weight: 268.07 g/mol
• IUPAC Name: 4-iodobenzenesulfinic acid
• InChI: InChI=1S/C6H5IO2S/c7-5-1-3-6(4-2-5)10(8)9/h1-4H,(H,8,9)
• InChI Key: UYTWXYBJKWIFSB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)O)I

Description

4-Iodo-benzenesulfinic acid is a useful research compound. Its molecular formula is C6H5IO2S and its molecular weight is 268.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of sodium carbonate (9.4 g, 74.375 mmol) in water (30 mL, 10 v/w) was dropwise added to a solution of 4-iodo-benzenesulfonyl chloride (3 g, 9.917 mmol) in 1,4-dioxane (15 mL, 5 v/w) at room temperature, followed by stirring at room temperature for 30 min. Then, 1N aqueous sodium hydroxide was dropwise added thereto so as to adjust the pH of the reaction mixture to 14, followed by stirring at room temperature for 12 hours. The reaction mixture was cooled to 0° C., and conc. H2SO4 solution was dropwise to adjust the pH of the reaction mixture to 1. The reaction mixture was extracted three times with ethyl acetate, and the organic layer thus obtained was washed with water. The washed layer was dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to obtain the title compound (2.5 g).